Cas no 1304787-76-5 (1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid)

• Product Name: 1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid
• CAS No: 1304787-76-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD18873289
• CID: 4587054
• PubChem ID: 63750378
• Update Time: 2025-05-23

1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-indole-5-carboxylic acid
• MFCD18873289
• 1H-Indole-5-carboxylic acid, 1-(2-methoxyethyl)-
• 1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid

• MDL： MFCD18873289
• Inchi： 1S/C12H13NO3/c1-16-7-6-13-5-4-9-8-10(12(14)15)2-3-11(9)13/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： MNWYXWHBUCHHTF-UHFFFAOYSA-N
• SMILES： N1(CCOC)C2=C(C=C(C(O)=O)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid

Introduction to 1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid (CAS No: 1304787-76-5)

1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid, identified by its CAS number 1304787-76-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This indole derivative has garnered attention due to its structural versatility and potential applications in drug discovery and molecular medicine. The compound features a 1H-indole core, which is a privileged scaffold in medicinal chemistry, coupled with an ethyl side chain substituted at the 2-position with a methoxy group. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The indole moiety is renowned for its presence in numerous natural products and pharmacologically active agents. Its aromatic system, characterized by a nitrogen atom embedded within the benzene-like ring, contributes to a rich spectrum of hydrogen bonding interactions and electronic properties. These characteristics are leveraged in the design of molecules targeting various biological pathways. Specifically, derivatives of 1H-indole have been extensively studied for their roles as modulators of neurotransmitter receptors, enzyme inhibitors, and anti-inflammatory agents.

The 2-methoxyethyl substituent at the 1-position of the indole ring introduces a hydrophobic alkyl chain with an electron-donating methoxy group. This modification can influence solubility, metabolic stability, and binding affinity to biological targets. The methoxy group, in particular, is known to enhance lipophilicity while maintaining metabolic tolerance, a critical factor in drug development. Such structural features are often exploited to fine-tune pharmacokinetic profiles, aiming for improved bioavailability and reduced off-target effects.

In recent years, there has been a surge in research focusing on indole derivatives as potential therapeutics. Notably, compounds incorporating the 1H-indole-5-carboxylic acid moiety have been investigated for their antimicrobial, antitumor, and anti-inflammatory properties. The carboxylic acid functionality at the 5-position provides a handle for further derivatization via esterification or amidation, enabling the creation of diverse analogues with tailored biological activities. This adaptability has made such scaffolds indispensable in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

Advances in synthetic methodologies have further enhanced the accessibility of complex indole derivatives like 1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, palladium-mediated transformations, and enzymatic resolutions have enabled efficient construction of these molecules with high enantioselectivity and yield. These innovations are particularly relevant in industrial settings where scalability and cost-effectiveness are paramount for translating laboratory discoveries into viable drug candidates.

The pharmacological potential of 1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid has been explored in several preclinical studies. Researchers have demonstrated its efficacy as a modulator of ion channels and G protein-coupled receptors (GPCRs), which are pivotal targets in neurological disorders such as depression and epilepsy. Additionally, its interaction with cytochrome P450 enzymes has been scrutinized to assess metabolic pathways and potential drug-drug interactions. Such investigations underscore the importance of understanding both the primary pharmacological effects and secondary liabilities when evaluating novel compounds.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemists. Key steps often include cyclization reactions to form the indole core followed by functional group interconversions to introduce the desired substituents. Protecting group strategies may be employed to ensure regioselectivity during subsequent modifications. The integration of computational chemistry tools has also accelerated this process by predicting reaction outcomes and optimizing synthetic routes before experimental validation.

In conclusion,1-(2-Methoxyethyl)-1H-indole-5-carboxylic acid (CAS No: 1304787-76-5) represents a compelling example of how structural modifications can yield compounds with significant therapeutic promise. Its combination of an indole scaffold with specific substituents positions it as a versatile building block for medicinal chemists seeking to develop innovative treatments for diverse diseases. As research continues to uncover new biological functions associated with indole derivatives,this compound is poised to play an increasingly important role in future pharmacological endeavors.